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(2-bromo-1-

cyclopentylethyl)benzene

Cat. No.: B6227082 Get Quote

Introduction

This technical guide serves as a comprehensive resource for researchers, scientists, and

professionals in drug development on the physical properties of phenyl-substituted

bromoalkanes. Direct experimental data for "(2-bromo-1-cyclopentylethyl)benzene" is not

readily available in the public domain, suggesting it may be a novel or sparsely studied

compound. However, extensive data exists for structurally similar and commercially available

compounds, with "(2-bromoethyl)benzene" being a prominent example. This guide will focus on

the properties and experimental characterization of "(2-bromoethyl)benzene" as a

representative compound of this class, providing a framework for the potential characterization

of novel analogues like "(2-bromo-1-cyclopentylethyl)benzene".

Physicochemical Data Summary
The following table summarizes the key physical properties of "(2-bromoethyl)benzene", a

structurally related and well-characterized compound. These values serve as a baseline for

estimating the properties of more complex derivatives.
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Property Value Source

Molecular Formula C₈H₉Br [1][2]

Molecular Weight 185.06 g/mol [1][2]

Appearance
Clear colorless to pale yellow

liquid
[1][2]

Melting Point -56 °C [1][2][3]

Boiling Point 220-221 °C (at 760 mmHg) [1][2]

Density 1.355 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.556 [1][2]

Flash Point 89 °C / 192.2 °F [4]

Water Solubility Insoluble (0.039 g/L) [1][2][4]

Vapor Pressure 21 hPa @ 94 °C [4]

Vapor Density 6.4 [4]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[1][2]

Storage Temperature 2-8°C [1][2]

Experimental Protocols
The determination of the physical properties listed above involves standardized experimental

procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a heating mantle, a

condenser, a thermometer, and a receiving flask.
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Procedure:

The liquid sample is placed in the round-bottom flask with a few boiling chips to ensure

smooth boiling.

The flask is heated gently using the heating mantle.

The temperature is monitored with a thermometer placed such that the top of the bulb is

level with the side arm of the distillation head.

The temperature at which the liquid boils and the vapor condenses into the condenser is

recorded as the boiling point. The atmospheric pressure should also be recorded, as

boiling point is pressure-dependent. For more accurate determinations, especially for

small sample sizes, a micro-boiling point apparatus can be used.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

Procedure:

The empty pycnometer is weighed accurately.

It is then filled with the sample liquid, ensuring no air bubbles are trapped. The stopper is

inserted, and any excess liquid is carefully wiped off.

The filled pycnometer is weighed again.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer -

mass of empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the

material.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the light source is switched on.

The user looks through the eyepiece and adjusts the controls until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read from the scale. The temperature is controlled and noted, as

the refractive index is temperature-dependent.

Logical Workflow for Compound Characterization
The characterization of a new or unstudied chemical entity like "(2-bromo-1-
cyclopentylethyl)benzene" follows a logical progression of experiments to determine its

structure and purity before assessing its physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b6227082?utm_src=pdf-body
https://www.benchchem.com/product/b6227082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6227082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Structural Elucidation

Physicochemical Properties

Chemical Synthesis

Purification
(e.g., Distillation, Chromatography)

NMR Spectroscopy
(¹H, ¹³C)

Structural Confirmation

Mass Spectrometry
(MS, HRMS)

Structural Confirmation

IR Spectroscopy

Structural Confirmation

Purity Analysis
(GC, HPLC)

Purity Check Purity Check Purity Check

Boiling Point

Property Determination

Melting Point

Property Determination

Density

Property Determination

Refractive Index

Property Determination

Solubility

Property Determination

Click to download full resolution via product page

Fig. 1: General workflow for the synthesis and characterization of a chemical compound.

This workflow diagram illustrates the logical steps from synthesis to the determination of key

physical properties. Initially, the target compound is synthesized and then purified. Following

purification, a suite of spectroscopic methods including NMR, Mass Spectrometry, and IR

spectroscopy are employed to confirm the chemical structure. Once the structure is verified, the

purity of the compound is assessed using chromatographic techniques like GC or HPLC. Only

after confirming the structure and purity are the fundamental physical properties such as boiling
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point, melting point, density, refractive index, and solubility experimentally determined. This

systematic approach ensures the accuracy and reliability of the measured physical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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